![molecular formula C18H15ClN4O B2574924 1-([2,4'-Bipyridin]-3-ylmethyl)-3-(4-chlorophenyl)urea CAS No. 2034321-06-5](/img/structure/B2574924.png)
1-([2,4'-Bipyridin]-3-ylmethyl)-3-(4-chlorophenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Urea is a highly significant organic compound with the formula CO(NH2)2. It plays a crucial role in a number of biological and industrial contexts . Bipyridine is a type of nitrogen-rich heterocycle that is often used as a ligand in coordination chemistry .
Synthesis Analysis
Urea can be synthesized from nonbiological starting materials. For example, German chemist Friedrich Wöhler prepared the inorganic compound ammonium cyanate in the lab, then heated it, causing it to isomerize to urea . Bipyridine can be synthesized through various methods, including the reaction of pyridine with pyrylium salts .Molecular Structure Analysis
The structure of urea crystals has been explored using full interaction maps (FIMs) and data from the CSD to develop optimum protocols for synthesizing co-crystals of urea .Chemical Reactions Analysis
Urea can undergo various chemical reactions. For example, it can be converted to ammonia and carbon dioxide upon decomposition .Physical And Chemical Properties Analysis
Urea is a light brown or light yellow. It is normally translucent and comes in the form of a liquid or solid (pellets). The density of this mineral is 1.33 g/cm3 .Scientific Research Applications
Chemical Synthesis and Material Applications
- A study on the synthesis of 1-methyl-3-(5-nitropyridin-2-yl) urea demonstrates an efficient method for producing intermediates for small molecule anticancer drugs, indicating the relevance of similar compounds in drug synthesis and material science (Zhang et al., 2019).
- Research on complexation-induced unfolding of heterocyclic ureas suggests their potential in forming hydrogen-bonded complexes, which could be significant for self-assembly processes in material science (Corbin et al., 2001).
- An investigation into N-alkoxyamino-4-dimethylaminopyridinium derivatives, related to pyridyl and urea functionalities, highlights their structural peculiarities and potential implications for chemical sensors or molecular recognition systems (Shtamburg et al., 2012).
Biological Activity and Pharmaceutical Potential
- A study on alpha-pyridylation of chiral amines via urea coupling, lithiation, and rearrangement provides insights into synthetic strategies that could be applied in the development of new pharmaceuticals (Clayden & Hennecke, 2008).
- Research into the synthesis, structure, and biological activity of thiazolyl urea derivatives highlights the antitumor activities of such compounds, suggesting the relevance of similar urea derivatives in cancer research (Ling et al., 2008).
Mechanism of Action
The mechanism of action of urea and bipyridine would depend on their specific use in a given context. For example, in the soil, urea decomposes back to ammonia (actually ammonium ion) and carbon dioxide. Nitrogen-fixing bacteria oxidize ammonium to nitrate, which is readily taken up by the roots of crops .
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(4-chlorophenyl)-3-[(2-pyridin-4-ylpyridin-3-yl)methyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN4O/c19-15-3-5-16(6-4-15)23-18(24)22-12-14-2-1-9-21-17(14)13-7-10-20-11-8-13/h1-11H,12H2,(H2,22,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTTGTCCYVLWCJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)C2=CC=NC=C2)CNC(=O)NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-([2,4'-Bipyridin]-3-ylmethyl)-3-(4-chlorophenyl)urea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.